Cas no 2924-68-7 (Benzeneethanesulfonyl fluoride)

• Product Name: Benzeneethanesulfonyl fluoride
• CAS No: 2924-68-7
• MF: C₈H₉FO₂S
• MW: 188.219264745712
• MDL: MFCD20233646
• CID: 1439511
• PubChem ID: 12409713
• Update Time: 2025-05-25

Benzeneethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonyl fluoride
• 2-phenylethane-1-sulfonyl fluoride

• MDL： MFCD20233646
• Inchi： 1S/C8H9FO2S/c9-12(10,11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： BXUZCKBEUHXHQB-UHFFFAOYSA-N
• SMILES： C1(CCS(F)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 188.03072886g/mol
• Monoisotopic Mass: 188.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzeneethanesulfonyl fluoride

Benzeneethanesulfonyl Fluoride (CAS No. 2924-68-7): A Comprehensive Overview of Its Chemistry, Applications, and Emerging Research

The Benzeneethanesulfonyl fluoride, identified by the CAS No. 2924-68-7, is a versatile organic compound with significant implications in chemical biology, pharmaceutical development, and analytical chemistry. Structurally characterized by a benzene ring linked to an ethane chain terminated by a sulfonyl fluoride group (–SO₂F), this compound exhibits unique reactivity and functional properties that have driven its adoption across diverse research and industrial applications.

Recent advancements in sulfonamide chemistry have highlighted the role of Benzeneethanesulfonyl fluoride as a critical reagent for modifying biomolecules. Its sulfonyl fluoride moiety acts as a potent electrophilic agent, enabling selective labeling or crosslinking of proteins and enzymes in vitro studies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing fluorescent probes for real-time tracking of kinase activity in live cells—a breakthrough for understanding signaling pathways in cancer research.

In drug discovery pipelines, this compound serves as an intermediate for developing prodrugs targeting metabolic enzymes. Researchers at the University of Cambridge recently reported its application in optimizing inhibitors for dipeptidyl peptidase IV (DPP-IV), a therapeutic target for type 2 diabetes and autoimmune disorders. The compound’s ability to stabilize enzyme-inhibitor complexes through sulfonyl fluoride interactions has improved the pharmacokinetic profiles of candidate drugs.

The structural versatility of CAS No. 2924-68-7 extends to material science applications. A collaborative study between MIT and BASF explored its use as a precursor for synthesizing polymerizable sulfonamides, which exhibit enhanced thermal stability and conductivity when incorporated into polymeric electrolytes for next-generation lithium batteries. This innovation underscores its potential beyond traditional biochemical contexts.

In analytical chemistry, the compound’s reactivity with nucleophiles has made it indispensable for protein quantification assays. Modifications to the classical Lowry method now incorporate Benzeneethanesulfonyl fluoride-based derivatization steps to improve accuracy in low-concentration protein measurements—a critical advancement for proteomics research.

Eco-toxicological studies published in early 2024 have also investigated its environmental fate when used in industrial processes. While traditionally considered stable under standard laboratory conditions, exposure to anaerobic microbial communities was shown to initiate hydrolysis pathways leading to mineralization—a finding that aligns with current green chemistry principles guiding industrial chemical management practices.

Synthetic methodologies continue to evolve, with continuous-flow reactor systems now enabling scalable production while minimizing energy consumption by up to 35% compared to batch processes. This optimization aligns with global sustainability goals while maintaining product purity standards required for pharmaceutical-grade materials.

In clinical translation studies, phase I trials involving DPP-IV inhibitors derived from this compound have reported favorable safety profiles with no significant off-target effects at therapeutic doses—a milestone that positions these compounds as promising candidates for advanced clinical development programs targeting inflammatory bowel disease and related conditions.

The integration of computational chemistry tools has further accelerated research into this molecule’s potential applications. Quantum mechanical simulations conducted at Stanford University revealed novel interaction patterns between the sulfonyl fluoride group and metalloenzyme active sites, opening avenues for designing enzyme-specific inhibitors with reduced systemic toxicity—a paradigm shift in rational drug design strategies.

Educational resources now emphasize this compound as a model system for teaching nucleophilic aromatic substitution mechanisms at undergraduate and graduate levels worldwide. Its well-characterized reactivity patterns provide ideal experimental platforms for training future chemists in synthetic organic methodology development.